Cas no 36779-17-6 (Methyl 2-phenyl-1h-indole-3-carboxylate)

• Product Name: Methyl 2-phenyl-1h-indole-3-carboxylate
• CAS No: 36779-17-6
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1479345
• PubChem ID: 11379731
• Update Time: 2025-04-21

Methyl 2-phenyl-1h-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-phenyl-1H-indole-3-carboxylate
• SureCN5438097
• AG-F-28502
• CTK1B6093
• 1H-Indole-3-carboxylic acid, 2-phenyl-, methyl ester
• AGN-PC-007XOB
• 2-phenyl-indole-3-carboxylic acid methyl ester
• methyl 2-phenylindole-3-carboxylate
• 3-methoxycarbonyl-2-phenylindole
• HGITVIYWAGXDTD-UHFFFAOYSA-N
• SCHEMBL5438097
• DA-06389
• 36779-17-6
• DTXSID20464105
• Methyl 2-phenyl-1h-indole-3-carboxylate

• Inchi： 1S/C16H13NO2/c1-19-16(18)14-12-9-5-6-10-13(12)17-15(14)11-7-3-2-4-8-11/h2-10,17H,1H3
• InChI Key： HGITVIYWAGXDTD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC=CC=2NC=1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09